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Compound of Interest

Compound Name: FG-5893

Cat. No.: B1672657

Technical Support Center: FG-5893

This technical support center provides researchers, scientists, and drug development
professionals with information regarding the known pharmacological profile of FG-5893. The
following frequently asked questions (FAQs) and troubleshooting guides are based on available
preclinical data.

Frequently Asked Questions (FAQS)

Q1: What is the primary mechanism of action for FG-58937

FG-5893 is a mixed 5-HT1A receptor agonist and 5-HT2A receptor antagonist.[1] It has been
investigated for its potential anxiolytic and antidepressant properties.[2][3]

Q2: What are the known receptor binding affinities for FG-58937?

Receptor binding studies have determined the affinity of FG-5893 for several serotonin
receptors. Notably, it displays high affinity for 5-HT1A and 5-HT2A receptors, and a lower
affinity for the 5-HT2C receptor.[2]

Quantitative Data Summary

The following table summarizes the reported binding affinities (Ki) of FG-5893 for various
serotonin receptors.
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Receptor Ki (nM) Reference
5-HT1A 0.7 [2]
5-HT2A 4.0 [2]
5-HT2C 170 [2]

Signaling Pathways
FG-5893 Mechanism of Action
FG-5893 simultaneously acts as an agonist at 5-HT1A receptors and an antagonist at 5-HT2A

receptors. These receptors are coupled to different G-proteins and initiate distinct downstream

signaling cascades.
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5-HT2A Receptor Signaling (Antagonism)

Blocks
endogenous

FG-5893 5-HT2A Receptor ————E’:I:I—T——— Gg/11 Phospholipase C 1 IP3 & DAG

5-HT1A Receptor Signaling (Agonism)

FG-5893 5-HT1A Receptor > Gilo Adenylyl Cyclase | CAMP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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